Cas no 2387564-35-2 (tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate)
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (R)-5-(2-amino-3-methoxy-3-oxopropyl)-1H-indole-1-carboxylate
- 1H-Indole-5-propanoic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester, (αR)-
- tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate
-
- Inchi: 1S/C17H22N2O4/c1-17(2,3)23-16(21)19-8-7-12-9-11(5-6-14(12)19)10-13(18)15(20)22-4/h5-9,13H,10,18H2,1-4H3/t13-/m1/s1
- InChI Key: KKNQVUALKZTQIP-CYBMUJFWSA-N
- SMILES: O(C(N1C=CC2C=C(C=CC1=2)C[C@H](C(=O)OC)N)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 446
- XLogP3: 2.5
- Topological Polar Surface Area: 83.6
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBI0084-100MG |
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate |
2387564-35-2 | 95% | 100MG |
¥ 3,267.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBI0084-250MG |
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate |
2387564-35-2 | 95% | 250MG |
¥ 5,227.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBI0084-500MG |
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate |
2387564-35-2 | 95% | 500MG |
¥ 8,712.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBI0084-1G |
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate |
2387564-35-2 | 95% | 1g |
¥ 13,068.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBI0084-5G |
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate |
2387564-35-2 | 95% | 5g |
¥ 39,204.00 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1545196-1g |
Tert-butyl (R)-5-(2-amino-3-methoxy-3-oxopropyl)-1H-indole-1-carboxylate |
2387564-35-2 | 98% | 1g |
¥33660 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBI0084-100mg |
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate |
2387564-35-2 | 95% | 100mg |
¥3264.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBI0084-250mg |
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate |
2387564-35-2 | 95% | 250mg |
¥5223.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBI0084-500mg |
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate |
2387564-35-2 | 95% | 500mg |
¥8705.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBI0084-1g |
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate |
2387564-35-2 | 95% | 1g |
¥13058.0 | 2024-04-22 |
tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate
Introduction to Tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate (CAS No. 2387564-35-2)
Tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2387564-35-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its indole core and the presence of a tert-butyl group, contribute to its potential as a lead molecule in the synthesis of novel therapeutic agents.
The molecular structure of tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate is characterized by a complex arrangement of functional groups, including an amino group, a methoxy group, and a carboxylate moiety. These functional groups not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets. The stereochemistry of the molecule, specifically the (2R) configuration at the chiral center, is particularly noteworthy as it can significantly impact the compound's pharmacological properties.
In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Indole compounds are known for their roles in various physiological processes and have been explored for their potential in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The specific derivative tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate has been investigated for its potential to modulate key biological pathways by interacting with enzymes and receptors.
One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The indole core is a well-known scaffold for molecules that can interact with proteins involved in cell signaling and metabolic processes. The tert-butyl group enhances the compound's lipophilicity, which can improve its ability to cross cell membranes and reach intracellular targets. Additionally, the presence of both an amino and a methoxy group provides multiple sites for chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.
Recent studies have demonstrated that derivatives of indole can exhibit significant anti-inflammatory and anti-cancer effects. For instance, some indole-based compounds have been shown to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. The compound tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate has shown promise in preclinical studies as a potential inhibitor of these enzymes, suggesting its utility in treating inflammatory conditions.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The stereochemistry at the chiral center must be carefully preserved during synthesis to maintain the compound's biological activity. Advanced synthetic techniques, such as chiral resolution and asymmetric catalysis, are often employed to achieve this goal. The complexity of the synthetic route underscores the challenges faced by researchers in developing new pharmaceuticals but also highlights the importance of innovative methodologies in drug discovery.
In addition to its pharmacological potential, tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate has been studied for its role in drug delivery systems. The lipophilic nature of the tert-butyl group makes it an attractive candidate for formulation into lipid-based nanoparticles or other delivery vehicles that can enhance drug solubility and bioavailability. Such formulations could be particularly beneficial for treating diseases that require targeted delivery of therapeutic agents to specific tissues or organs.
The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further development, leading to new insights into its therapeutic potential. As our understanding of biological pathways continues to expand, compounds like tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate are poised to play a significant role in next-generation drug therapies.
In conclusion, Tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxy-propyl]indole-1-carboxylate (CAS No. 2387564-35) represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups and stereochemistry makes it a valuable tool for researchers exploring new therapeutic strategies. As advancements in synthetic chemistry and drug delivery continue to evolve, this compound is likely to remain at the forefront of pharmaceutical innovation.
2387564-35-2 (tert-butyl 5-[(2R)-2-amino-3-methoxy-3-oxo-propyl]indole-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)